Cas no 108446-64-6 (3-1,1'-Biphenyl-4-yl-1-phenyl-1H-pyrazole-4-carbaldehyde)

• Product Name: 3-1,1'-Biphenyl-4-yl-1-phenyl-1H-pyrazole-4-carbaldehyde
• CAS No: 108446-64-6
• MF: C₂₂H₁₆N₂O
• MW: 324.375245094299
• CID: 233528
• PubChem ID: 2064126
• Update Time: 2025-06-11

3-1,1'-Biphenyl-4-yl-1-phenyl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxaldehyde,3-[1,1'-biphenyl]-4-yl-1-phenyl-
• 1-phenyl-3-(4-phenylphenyl)pyrazole-4-carbaldehyde
• 3-BIPHENYL-4-YL-1-PHENYL-1H-PYRAZOLE-4-CARBALDEHYDE
• 1H-Pyrazole-4-carboxaldehyde,3-[1,1'-biphenyl]-4-yl-1-phenyl
• 3-{[1,1'-biphenyl]-4-yl}-1-phenyl-1H-pyrazole-4-carbaldehyde
• MFCD02705607
• CS-0218508
• DTXSID90366420
• 3-[1,1'-biphenyl]-4-yl-1-phenyl-1H-pyrazole-4-carbaldehyde
• 108446-64-6
• AKOS000115235
• UPCMLD0ENAT0503-6380:001
• 9T-0276
• Z56787273
• 3-([1,1'-Biphenyl]-4-yl)-1-phenyl-1H-pyrazole-4-carbaldehyde
• EN300-01168
• 1-phenyl-3-(4-phenylphenyl)-1H-pyrazole-4-carbaldehyde
• 3-1,1'-Biphenyl-4-yl-1-phenyl-1H-pyrazole-4-carbaldehyde

• MDL： MFCD02705607
• Inchi： 1S/C22H16N2O/c25-16-20-15-24(21-9-5-2-6-10-21)23-22(20)19-13-11-18(12-14-19)17-7-3-1-4-8-17/h1-16H
• InChI Key： JSKTXJPVXSIUIE-UHFFFAOYSA-N
• SMILES： O=CC1=CN(C2C=CC=CC=2)N=C1C1C=CC(C2C=CC=CC=2)=CC=1

Computed Properties

• Exact Mass: 324.12600
• Monoisotopic Mass: 324.126263
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.9
• XLogP3: 4.6

Experimental Properties

• Density: 1.13
• Boiling Point: 554.5°Cat760mmHg
• Flash Point: 289.1°C
• Refractive Index: 1.63
• PSA: 34.89000
• LogP: 5.01880

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 3-1,1'-Biphenyl-4-yl-1-phenyl-1H-pyrazole-4-carbaldehyde

3-1,1'-Biphenyl-4-yl-1-phenyl-1H-pyrazole-4-carbaldehyde (CAS No. 108446-64-6): A Comprehensive Overview

3-1,1'-Biphenyl-4-yl-1-phenyl-1H-pyrazole-4-carbaldehyde (CAS No. 108446-64-6) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and synthetic organic research. This compound, characterized by its unique biphenyl and pyrazole moieties, serves as a versatile intermediate in the synthesis of more complex molecules. Its molecular structure, which includes a carbaldehyde functional group, makes it a valuable building block for the development of pharmaceuticals, agrochemicals, and advanced materials.

The growing interest in 3-1,1'-Biphenyl-4-yl-1-phenyl-1H-pyrazole-4-carbaldehyde is driven by its potential applications in drug discovery, particularly in the design of kinase inhibitors and anti-inflammatory agents. Researchers are increasingly exploring its role in targeting specific biological pathways, such as those involved in cancer and autoimmune diseases. The compound's aromatic and heterocyclic features contribute to its ability to interact with various biological targets, making it a focal point in modern drug development.

In addition to its pharmaceutical applications, 3-1,1'-Biphenyl-4-yl-1-phenyl-1H-pyrazole-4-carbaldehyde is also being investigated for its utility in material science. Its conjugated system and electron-rich structure make it a candidate for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices. The compound's ability to form stable films and its tunable electronic properties align with the current demand for sustainable and high-performance materials.

One of the most frequently asked questions about 3-1,1'-Biphenyl-4-yl-1-phenyl-1H-pyrazole-4-carbaldehyde revolves around its synthesis and purification methods. Researchers often seek optimized protocols to achieve high yields and purity, as these factors are critical for its subsequent applications. Recent advancements in catalytic systems and green chemistry approaches have improved the efficiency of its production, addressing concerns about environmental impact and cost-effectiveness.

The compound's stability and reactivity under various conditions are also topics of interest. Studies have shown that 3-1,1'-Biphenyl-4-yl-1-phenyl-1H-pyrazole-4-carbaldehyde exhibits remarkable thermal and chemical stability, which is essential for its use in high-temperature applications or harsh chemical environments. This property, combined with its modular structure, allows for further functionalization, enabling the creation of tailored derivatives for specific purposes.

Another area of exploration is the compound's potential role in supramolecular chemistry. Its ability to participate in non-covalent interactions, such as hydrogen bonding and π-π stacking, opens up possibilities for designing novel molecular assemblies and sensors. This aligns with the broader trend of developing smart materials that respond to external stimuli, such as light or pH changes.

From a commercial perspective, the demand for 3-1,1'-Biphenyl-4-yl-1-phenyl-1H-pyrazole-4-carbaldehyde is expected to rise, driven by its multifaceted applications. Suppliers and manufacturers are increasingly focusing on scalable production methods to meet the needs of academic and industrial researchers. Quality control and regulatory compliance are also critical considerations, ensuring that the compound meets the stringent standards required for its diverse uses.

In summary, 3-1,1'-Biphenyl-4-yl-1-phenyl-1H-pyrazole-4-carbaldehyde (CAS No. 108446-64-6) represents a compelling example of how advanced organic compounds can bridge the gap between fundamental research and practical applications. Its unique structural features, combined with its versatility, make it a valuable asset in the ongoing quest for innovative solutions in healthcare, technology, and beyond.